Cas no 1505755-30-5 (alpha-(1-Ethylpropyl)-2-fluoro-3-(trifluoromethyl)benZenemethanol)

• Product Name: alpha-(1-Ethylpropyl)-2-fluoro-3-(trifluoromethyl)benZenemethanol
• CAS No: 1505755-30-5
• MF: C₁₃H₁₆F₄O
• MW: 264.25915813446
• CID: 6793337
• PubChem ID: 80088804
• Update Time: 2025-06-11

alpha-(1-Ethylpropyl)-2-fluoro-3-(trifluoromethyl)benZenemethanol Chemical and Physical Properties

Names and Identifiers

• AKOS018649757
• 1505755-30-5
• alpha-(1-Ethylpropyl)-2-fluoro-3-(trifluoromethyl)benZenemethanol
• MFCD22912891

• Inchi： 1S/C13H16F4O/c1-3-8(4-2)12(18)9-6-5-7-10(11(9)14)13(15,16)17/h5-8,12,18H,3-4H2,1-2H3
• InChI Key： UUPLVVSNHJTPFO-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(C(CC)CC)O

Computed Properties

• Exact Mass: 264.11372778g/mol
• Monoisotopic Mass: 264.11372778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Additional information on alpha-(1-Ethylpropyl)-2-fluoro-3-(trifluoromethyl)benZenemethanol

Research Brief on alpha-(1-Ethylpropyl)-2-fluoro-3-(trifluoromethyl)benZenemethanol (CAS: 1505755-30-5)

The compound alpha-(1-Ethylpropyl)-2-fluoro-3-(trifluoromethyl)benZenemethanol (CAS: 1505755-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel fluorinated aromatic compounds, which are increasingly important in medicinal chemistry. The presence of both fluorine and trifluoromethyl groups in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further drug development. Researchers have successfully synthesized this compound using a multi-step process involving Grignard reactions and subsequent fluorination, achieving high yields and purity.

In vitro studies have demonstrated that alpha-(1-Ethylpropyl)-2-fluoro-3-(trifluoromethyl)benZenemethanol exhibits moderate inhibitory activity against several enzymes involved in inflammatory pathways. Specifically, it has shown potential as a modulator of cyclooxygenase-2 (COX-2), suggesting possible applications in the treatment of chronic inflammatory diseases. However, further optimization of its pharmacokinetic properties is required to enhance its efficacy and reduce potential side effects.

Additionally, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with target proteins. These studies reveal that the trifluoromethyl group plays a critical role in stabilizing the ligand-protein complex, which could inform the design of more potent derivatives. The compound's low toxicity profile in preliminary animal studies further supports its potential for clinical development.

Despite these promising findings, challenges remain in scaling up the synthesis and ensuring the compound's stability under physiological conditions. Future research directions include exploring its activity in more complex biological systems and conducting structure-activity relationship (SAR) studies to identify analogs with improved therapeutic profiles. Collaborative efforts between academic and industrial researchers will be essential to advance this compound toward preclinical trials.

In conclusion, alpha-(1-Ethylpropyl)-2-fluoro-3-(trifluoromethyl)benZenemethanol represents a valuable addition to the toolkit of fluorinated aromatic compounds in drug discovery. Its unique structural features and biological activity warrant further investigation, with the potential to yield novel therapeutics for inflammatory and other diseases. Continued research and development efforts will be crucial to unlocking its full therapeutic potential.